Cas no 131858-37-2 (3-Fluoro-4-nitrobenzyl bromide)

• Product Name: 3-Fluoro-4-nitrobenzyl bromide
• CAS No: 131858-37-2
• MF: C₇H₅BrFNO₂
• MW: 234.0225045681
• CID: 64147
• PubChem ID: 2774661
• Update Time: 2025-04-18

3-Fluoro-4-nitrobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-fluoro-1-nitrobenzene
• 3-Fluoro-4-nitrobenzyl bromide
• 3-fluoro-4-nitro-benzylbromide
• 4-bromomethyl-2-fluoro-1-nitro-benzene
• 4-(Bromomethyl)-2-fluoronitrobenzene
• 4-(Bromomethyl)-2-fluoronitrobenzene, alpha-Bromo-3-fluoro-4-nitrotoluene
• Benzene, 4-(bromomethyl)-2-fluoro-1-nitro-
• 131858-37-2
• DTXSID80379160
• FT-0643166
• 3-Fluoro-4-nitrobenzyl bromide, AldrichCPR
• EN300-105763
• 4-(bromomethyl)-2-fluoro-1-nitro-benzene
• A806321
• MFCD03094237
• SCHEMBL76729
• ZOZJSWIXPIVMRU-UHFFFAOYSA-N
• PS-9859
• AKOS005259256
• SY059451
• DB-042067
• benzene, 4-(bromomethyl)-2-fluoro-1-nitro-;4-(bromomethyl)-2-fluoronitrobenzene;
• BBL101475
• STL555271

• MDL： F166945
• Inchi： 1S/C7H5BrFNO2/c8-4-5-1-2-7(10(11)12)6(9)3-5/h1-3H,4H2
• InChI Key： ZOZJSWIXPIVMRU-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C=1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 232.94900
• Monoisotopic Mass: 232.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• Color/Form: Grayish yellow crystalline powder
• Density: 1.7±0.1 g/cm3
• Melting Point: 46-48°C
• Boiling Point: 311.6±27.0 °C at 760 mmHg
• Flash Point: 142.3±23.7 °C
• Refractive Index: 1.588
• PSA: 45.82000
• LogP: 3.15200
• Sensitiveness: Lachrymatory
• Solubility: Not determined
• Vapor Pressure: No data available

3-Fluoro-4-nitrobenzyl bromide Security Information

• Signal Word：Danger
• Hazard Statement： Corrosive/Lachrymatory
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：1759
• Hazard Category Code： 34-36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• Storage Condition：Store at 4 ° C, -4 ° C is better